Cas no 139415-80-8 (1,2-Benzenedimethanol, 4-(2-aminoethyl)-)
139415-80-8 structure
Product Name:1,2-Benzenedimethanol, 4-(2-aminoethyl)-
CAS No:139415-80-8
MF:C10H15NO2
MW:181.231602907181
CID:1269701
PubChem ID:71342864
Update Time:2025-04-20
1,2-Benzenedimethanol, 4-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedimethanol, 4-(2-aminoethyl)-
- [4-(2-aminoethyl)-2-(hydroxymethyl)phenyl]methanol
- SCHEMBL15471726
- 139415-80-8
- [4-(2-Aminoethyl)-1,2-phenylene]dimethanol
- DTXSID80769562
-
- Inchi: 1S/C10H15NO2/c11-4-3-8-1-2-9(6-12)10(5-8)7-13/h1-2,5,12-13H,3-4,6-7,11H2
- InChI Key: SSPZCWZICDQFBT-UHFFFAOYSA-N
- SMILES: OCC1C=C(C=CC=1CO)CCN
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
1,2-Benzenedimethanol, 4-(2-aminoethyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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